Cas no 3018-12-0 (Dichloroacetonitrile)

• Product Name: Dichloroacetonitrile
• CAS No: 3018-12-0
• MF: C₂HCl₂N
• MW: 109.942038297653
• MDL: MFCD00040886
• CID: 43699
• PubChem ID: 18177
• Update Time: 2025-04-18

Dichloroacetonitrile Chemical and Physical Properties

Names and Identifiers

• Dichloroacetonitrile
• 1,1-Dichlorocarbonitrile
• Acetnitrile,dichloro-
• dichloro-acetonitril
• Dichloromethyl cyanide
• DICHLOROACETONITRILE, STANDARD FOR GC
• Acetonitrile,dichloro
• Dichlor-acetonitril
• dicloroacetonitrile
• EINECS 221-159-4
• Trichloroacetonitrile
• NSC 60511
• NCGC00091123-03
• D90075
• CAS-3018-12-0
• C2HCl2N
• J-802184
• 2,2-dichloroacetonitrile
• MFCD00040886
• O0L64V63M9
• NCGC00257772-01
• NS00007148
• NSC-60511
• AMY3929
• Dichloroacetonitrile, analytical standard
• CHEBI:82444
• AKOS000120181
• Dichloroacetonitrile; Dichloromethyl cyanide; NSC 60511
• dichloro-acetonitrile
• DTXCID701562
• Dichloroacetonitrile 100 microg/mL in Cyclohexane
• UNII-O0L64V63M9
• Dichloroacetonitrile, 98%
• Tox21_200218
• A820249
• BRN 1739029
• DTXSID3021562
• D2510
• DICHLOROACETONITRILE [HSDB]
• DCAN
• InChI=1/C2HCl2N/c3-2(4)1-5/h2
• 3018-12-0
• EN300-19387
• 2,2-bis(chloranyl)ethanenitrile
• CCRIS 942
• SCHEMBL1180554
• DICHLOROACETONITRILE [IARC]
• NSC60511
• Q27155945
• FT-0624703
• C19395
• Acetonitrile, dichloro-
• CHEMBL1485360
• NCGC00091123-01
• HSDB 6861
• NCGC00091123-02
• 4-02-00-00506 (Beilstein Handbook Reference)
• DB-047721
• DICHLOROACETONITRILE (IARC)
• Acetonitrile, dichloro
• DAA01812
• 221-159-4

• MDL： MFCD00040886
• Inchi： 1S/C2HCl2N/c3-2(4)1-5/h2H
• InChI Key： STZZWJCGRKXEFF-UHFFFAOYSA-N
• SMILES： ClC(C#N)Cl
• BRN： 1739029

Computed Properties

• Exact Mass: 108.94900
• Monoisotopic Mass: 108.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 59.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Color/Form: Colorless liquid [1]
• Density: 1.369 g/mL at 25 °C(lit.)
• Boiling Point: 112°C(lit.)
• Flash Point: Fahrenheit: 96.8 ° f < br / > Celsius: 36 ° C < br / >
• Refractive Index: n20/D 1.44(lit.)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 23.79000
• LogP: 1.31368
• Sensitiveness: Sensitive to humidity
• Solubility: It is miscible in ethanol, ether and methanol. [7]

Dichloroacetonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226,H302,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2920 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-22-34
• Safety Instruction： S26-S36/37/39-S45-S25-S16
• FLUKA BRAND F CODES：9-19
• RTECS：AL8465000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Risk Phrases：R10; R22; R34
• Packing Group：II
• Safety Term：3
• Packing Group：II
• Hazard Level：3
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Solvents